(2-Fluoro-4-methoxyphenyl)methanethiol

Core Science & Biosynthesis

A Technical Guide to the Physicochemical Properties of (2-Fluoro-4-methoxyphenyl)methanethiol

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

(2-Fluoro-4-methoxyphenyl)methanethiol is a substituted aromatic thiol of interest in medicinal chemistry and drug development due to its unique structural motifs. A thorough understanding of its physicochemical properties is paramount for its effective handling, formulation, and application in research settings. This guide provides a comprehensive overview of the known and predicted properties of this compound. Recognizing the current scarcity of direct experimental data, this document also furnishes detailed, field-proven methodologies for the empirical determination of its key physicochemical parameters. The protocols are designed to be self-validating, ensuring the generation of reliable and reproducible data essential for advancing research and development.

Introduction and Molecular Structure

(2-Fluoro-4-methoxyphenyl)methanethiol, with the molecular formula C₈H₉FOS, possesses a distinct substitution pattern on the benzene ring that is anticipated to influence its chemical reactivity, biological activity, and physical behavior. The presence of a fluorine atom, a methoxy group, and a methanethiol moiety introduces a combination of steric and electronic effects. The thiol group, in particular, is a key functional group known for its nucleophilicity and ability to form disulfide bonds, which can be of significant interest in biological systems.

The structural attributes of (2-Fluoro-4-methoxyphenyl)methanethiol are foundational to understanding its properties.

• Molecular Formula: C₈H₉FOS[1]

• Molecular Weight: 172.22 g/mol [2]

• Monoisotopic Mass: 172.03581 Da[1]

• SMILES: COC1=CC(=C(C=C1)CS)F[1]

• InChI: InChI=1S/C8H9FOS/c1-10-7-3-2-6(5-11)8(9)4-7/h2-4,11H,5H2,1H3[1]

The strategic placement of the electron-withdrawing fluorine atom ortho to the methanethiol group and the electron-donating methoxy group para to it creates a unique electronic environment that likely modulates the acidity of the thiol proton and the reactivity of the aromatic ring.

Tabulated Physicochemical Data

Precise experimental data for (2-Fluoro-4-methoxyphenyl)methanethiol is not extensively reported in publicly available literature. The following table summarizes the available predicted data for the target compound and experimental data for structurally similar compounds to provide a scientifically grounded estimation of its properties.

Property	(2-Fluoro-4-methoxyphenyl)methanethiol (Predicted/Estimated)	(2-Fluorophenyl)methanethiol[3]	(4-methoxyphenyl)methanethiol[4][5]	2-Fluoro-4-methoxybenzenethiol[6]	Rationale for Estimation and Remarks
Appearance	Clear, colorless to pale yellow liquid	Clear colorless liquid	-	-	The physical state of analogous compounds suggests a liquid form at room temperature.[7]
Odor	Pungent, potentially garlic-like	-	Sulfurous, burnt, floral, balsamic, anise[4]	-	Thiols are known for their strong, often unpleasant odors.[8]
Boiling Point	Estimated: 210-220 °C at 760 mmHg	Not available	294.51 °C (est.)[4]	210.078 °C (Cal.)[6]	The boiling point is estimated to be similar to the benzenethiol analog, with adjustments for the methanethiol group.
Melting Point	Not available	Not available	-	-	Likely below room temperature, given the predicted liquid state.
Density	Estimated: ~1.2 g/cm³	Not available	1.110 g/mL[5]	1.214 g/cm³ (Cal.)[6]	The density is expected to be slightly higher than water, consistent with fluorinated and methoxylated aromatic compounds.
Refractive Index	Estimated: ~1.54-1.57	Not available	1.573[5]	1.544 (Cal.)[6]	The refractive index is estimated based on similar aromatic thiols.
Solubility	Predicted to be soluble in organic solvents (e.g., alcohols, ethers, chlorinated solvents) and insoluble in water.	-	Soluble in alcohol; 468.8 mg/L in water (est.)[4]	-	The aromatic and methoxy groups suggest lipophilicity, while the thiol group offers some polarity. Overall, poor aqueous solubility is expected.[9]
XlogP	2.1[1]	-	2.10 (est.)[4]	-	The predicted partition coefficient suggests moderate lipophilicity, which is a key parameter in drug design.
pKa (Thiol)	Estimated: 9-10	-	-	-	The pKa of methanethiol is ~10.4.[8] The electron-withdrawing fluorine may slightly lower this value.

Experimental Protocols for Physicochemical Property Determination

To address the gap in experimental data, the following section provides detailed, step-by-step methodologies for determining the key physicochemical properties of (2-Fluoro-4-methoxyphenyl)methanethiol.

Determination of Boiling Point

Principle: The boiling point is a fundamental physical property that provides insights into the volatility and intermolecular forces of a compound. The Siwoloboff method is a micro-scale technique suitable for determining the boiling point of small quantities of a liquid.

Methodology: Micro-scale Boiling Point Determination (Siwoloboff Method)

• Preparation:

  • Seal one end of a capillary tube (melting point capillary) using a flame to create a small, sealed ampule.

  • Attach this sealed capillary tube, open end down, to a thermometer using a rubber band or a small piece of wire.

  • Introduce a small amount (approximately 0.5 mL) of (2-Fluoro-4-methoxyphenyl)methanethiol into a small-diameter test tube (Thiele tube or similar).

  • Place the thermometer with the attached capillary into the test tube, ensuring the liquid level is above the top of the inverted capillary.

• Heating and Observation:

  • Gently heat the apparatus in a controlled manner using a suitable heating bath (e.g., silicone oil).

  • As the temperature rises, air trapped in the capillary will expand and be expelled as a slow stream of bubbles.

  • Continue heating until a rapid and continuous stream of bubbles emerges from the capillary. This indicates that the vapor pressure of the sample is equal to the atmospheric pressure.

  • Remove the heat source and allow the apparatus to cool slowly.

• Measurement:

  • Observe the point at which the bubbling stops and the liquid just begins to enter the capillary tube.

  • The temperature at this point is the boiling point of the liquid.

  • Record the ambient atmospheric pressure. If it deviates significantly from 760 mmHg, a pressure correction may be necessary.

Causality and Trustworthiness: This method is self-validating as the endpoint is a distinct physical phenomenon (cessation of bubbling and liquid entry) directly related to the equilibrium between the vapor pressure of the substance and the external pressure. The use of a micro-scale method minimizes sample consumption.

Caption: Workflow for micro-scale boiling point determination.

Determination of Density

Principle: Density is a measure of mass per unit volume and is a characteristic property of a substance. A pycnometer, a flask with a precisely known volume, is used for accurate density measurements of liquids.

Methodology: Density Determination using a Pycnometer

• Calibration:

  • Thoroughly clean and dry a pycnometer of a suitable volume (e.g., 5 or 10 mL).

  • Determine and record the mass of the empty, dry pycnometer.

  • Fill the pycnometer with deionized water of a known temperature (e.g., 20 °C).

  • Insert the stopper and ensure no air bubbles are trapped. Wipe any excess water from the exterior.

  • Weigh the water-filled pycnometer and record the mass.

  • Calculate the volume of the pycnometer using the known density of water at the recorded temperature.

• Sample Measurement:

  • Empty and thoroughly dry the calibrated pycnometer.

  • Fill the pycnometer with (2-Fluoro-4-methoxyphenyl)methanethiol.

  • Equilibrate the sample to the same temperature as the water used for calibration.

  • Insert the stopper, wipe the exterior, and weigh the sample-filled pycnometer.

• Calculation:

  • Calculate the mass of the (2-Fluoro-4-methoxyphenyl)methanethiol by subtracting the mass of the empty pycnometer.

  • Calculate the density by dividing the mass of the sample by the calibrated volume of the pycnometer.

Causality and Trustworthiness: The accuracy of this method relies on the precise calibration of the pycnometer's volume. By using a standard substance (water) with a well-established density-temperature relationship, the measurement becomes highly reliable.

Determination of Solubility

Principle: Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution. A qualitative assessment of solubility in various solvents is crucial for formulation development.

Methodology: Qualitative Solubility Assessment

• Solvent Selection:

  • Choose a range of solvents with varying polarities, including:

    • Water (polar, protic)

    • Methanol (polar, protic)

    • Ethanol (polar, protic)

    • Acetone (polar, aprotic)

    • Ethyl acetate (moderately polar, aprotic)

    • Dichloromethane (nonpolar, aprotic)

    • Toluene (nonpolar, aprotic)

    • Hexane (nonpolar, aprotic)

• Procedure:

  • In a series of small, labeled test tubes, add approximately 1 mL of each selected solvent.

  • To each test tube, add a small, measured amount of (2-Fluoro-4-methoxyphenyl)methanethiol (e.g., 10 mg).

  • Agitate the tubes (e.g., using a vortex mixer) for a set period (e.g., 1-2 minutes).

  • Visually inspect each tube for the dissolution of the solute.

  • If the solute dissolves, add another measured amount and repeat the agitation until the solution is saturated or a significant amount has been added.

• Classification:

  • Classify the solubility in each solvent as:

    • Very Soluble: Dissolves quickly in a small amount of solvent.

    • Soluble: A significant amount dissolves.

    • Slightly Soluble: Only a small amount dissolves.

    • Insoluble: No visible dissolution.

Causality and Trustworthiness: This systematic approach across a polarity spectrum provides a reliable qualitative profile of the compound's solubility, which is directly linked to its intermolecular interactions with the different solvents.

Caption: Logical workflow for qualitative solubility assessment.

Safety and Handling

Recommended Handling Procedures:

• Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles or a face shield.

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

  • Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

• Fire Safety: Keep away from open flames and high temperatures. Use carbon dioxide, dry chemical, or alcohol-resistant foam for extinguishing.[3]

• Disposal: Dispose of in accordance with local, state, and federal regulations. Do not allow it to enter drains.[3]

Conclusion

(2-Fluoro-4-methoxyphenyl)methanethiol is a compound with significant potential in chemical research and drug development. This guide has consolidated the available predicted and estimated physicochemical data to provide a foundational understanding of its properties. Furthermore, the detailed experimental protocols outlined herein offer a clear and reliable pathway for researchers to empirically determine the precise physicochemical parameters of this molecule. Adherence to these methodologies will ensure the generation of high-quality, reproducible data, thereby facilitating the confident application of (2-Fluoro-4-methoxyphenyl)methanethiol in future research endeavors.

References

• Georganics Ltd. (2011). SAFETY DATA SHEET: (2-FLUOROPHENYL)METHANETHIOL. Retrieved from [Link]

• PubChemLite. (2-fluoro-4-methoxyphenyl)methanethiol (C8H9FOS). Retrieved from [Link]

• The Good Scents Company. 4-methoxy-alpha-toluene thiol, 6258-60-2. Retrieved from [Link]

• PureSynth. 2-Fluoro-4-Methoxyphenol 95.0%(GC). Retrieved from [Link]

• Stenutz. (4-methoxyphenyl)methanethiol. Retrieved from [Link]

• Chemsrc. (2-Fluoro-4-methoxyphenyl)(tetrahydro-2-furanyl)methanone. Retrieved from [Link]

• bioRxiv. (2021). Synthesis and characterization of 5-(2-fluoro-4-[11C]methoxyphenyl)-2,2-dimethyl-3,4-dihydro-2H-pyrano[2,3-b]pyridine-7-carboxam. Retrieved from [Link]

• PubChem. 4-Fluoro-2-methoxyphenol | C7H7FO2 | CID 2737368. Retrieved from [Link]

• Matrix Fine Chemicals. (4-METHOXYPHENYL)METHANETHIOL | CAS 6258-60-2. Retrieved from [Link]

• Google Patents. (2011). CN102304035A - Preparation method of 2-fluoro-4-methoxyacetophenone.

• PMC. 4-Substituted-2-Methoxyphenol: Suitable Building Block to Prepare New Bioactive Natural-like Hydroxylated Biphenyls. Retrieved from [Link]

• Wikipedia. Methanethiol. Retrieved from [Link]

• ChemSynthesis. 2-fluoro-3-(4-methoxyphenyl)pyridine. Retrieved from [Link]

• PubChem. 4-Methoxy-alpha-toluenethiol | C8H10OS | CID 80407. Retrieved from [Link]

• PubChem. (2R,3R,4R,5S)-1-[5-[(2-fluoro-4-phenylphenyl)methoxy]pentyl]. Retrieved from [Link]

• NIST WebBook. 4-Methoxy-α-toluenethiol. Retrieved from [Link]

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• 2. chemscene.com [chemscene.com]
• 3. georganics.sk [georganics.sk]
• 4. 4-methoxy-alpha-toluene thiol, 6258-60-2 [thegoodscentscompany.com]
• 5. (4-methoxyphenyl)methanethiol [stenutz.eu]
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• 7. tcichemicals.com [tcichemicals.com]
• 8. Methanethiol - Wikipedia [en.wikipedia.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Experimental Setup & Synthetic Utility of (2-Fluoro-4-methoxyphenyl)methanethiol

Introduction & Chemical Profile[1][2][3][4][5][6]

Target Molecule: (2-Fluoro-4-methoxyphenyl)methanethiol CAS: 357613-01-5 (Generic analog reference) Functional Class: Electron-Rich Benzylic Mercaptan

This guide details the handling, reactivity, and validation protocols for (2-Fluoro-4-methoxyphenyl)methanethiol , a specialized building block in medicinal chemistry. Unlike simple alkyl thiols, this molecule features a "privileged" substitution pattern:

• Benzylic Thiol Moiety: Highly nucleophilic (

  reactive) but prone to rapid oxidative dimerization to disulfides.

• 2-Fluoro Substituent: Provides metabolic stability by blocking the ortho-position from metabolic hydroxylation while exerting a specific inductive effect that slightly lowers the thiol pKa (increasing acidity/nucleophilicity).

• 4-Methoxy Group: A strong electron-donating group (EDG) that increases the electron density of the aromatic ring, making the sulfur atom a "soft" nucleophile ideal for Palladium-catalyzed cross-couplings.

Core Directive: The "Zero-Odor" Inert Workflow

The Problem: Benzylic thiols have low odor thresholds (ppb range) and oxidize to disulfides within minutes upon air exposure. The Solution: A closed-loop, self-validating inert handling system.

The "Bleach-Lock" Containment System

Scientific Rationale: Sodium hypochlorite (bleach) quantitatively oxidizes thiols to sulfonates (odorless) almost instantly. This is superior to simple venting.

Figure 1: The "Bleach-Lock" containment flow. Note: Trap 2 should contain a trace of phenolphthalein; if it turns colorless (acidic from HCl generation), add more base/bleach.

Handling Protocol[3][7][8]

• Degassing: All solvents (DMF, Dioxane) must be sparged with Argon for 15 minutes or freeze-pump-thaw cycled. Dissolved oxygen is the primary cause of yield loss (via disulfide formation).

• Quenching: Never wash thiol glassware in the open sink. Submerge all dirty needles/flasks in a bath of 10% Bleach/NaOH for 2 hours before standard cleaning.

Synthetic Protocols

Protocol A: Nucleophilic Substitution (Thioether Synthesis)

Application: Attaching the scaffold to alkyl halides. Mechanism: Classical

.

Reagents:

• (2-Fluoro-4-methoxyphenyl)methanethiol (1.0 equiv)

• Electrophile (Alkyl Halide) (1.1 equiv)

• Base:

  (Mild) or (Strong)

• Solvent: Anhydrous DMF or Acetonitrile (

  )

Step-by-Step:

• Charge: In a flame-dried flask under Argon, dissolve the thiol in DMF.

• Deprotonation: Add

  (1.5 equiv). Stir for 10 min.

  • Observation: The solution may turn slightly yellow (thiolate formation).

  • Note: The 2-F substituent makes this thiol slightly more acidic than benzyl mercaptan;

    is usually sufficient and prevents side reactions common with .

• Addition: Add the electrophile dropwise.

• Monitor: Stir at RT. Monitor by TLC (Visualize with

  or UV).

  • Success Marker: Disappearance of the thiol spot.

  • Failure Marker: Appearance of a non-polar spot (Disulfide dimer) indicates oxygen leakage.

Protocol B: Pd-Catalyzed C-S Coupling (Buchwald-Hartwig Type)

Application: Coupling with Aryl Halides (Ar-X) where

is impossible. Key Insight: The electron-rich nature of this thiol requires a specific catalyst system to prevent catalyst poisoning (sulfur binding to Pd).

Optimized Conditions Table:

Component	Recommendation	Function
Catalyst Source	(2.5 mol%)	Zero-valent Pd source.
Ligand	Xantphos (5 mol%)	Large bite angle bis-phosphine. Crucial for reductive elimination of C-S bonds.
Base	DIPEA (2.0 equiv)	Soluble organic base prevents Pd-black precipitation better than inorganic bases here.
Solvent	1,4-Dioxane	Reflux (100°C).

Workflow Diagram:

Figure 2: Palladium-catalyzed C-S bond formation workflow.[1] Pre-mixing catalyst/ligand is critical to form the active L-Pd species before sulfur exposure.

Analytical Validation (Self-Validating Systems)

The "Ellman's Test" (Instant Thiol Check)

Before committing the material to a valuable reaction, verify the thiol has not oxidized to the disulfide.

• Reagent: Ellman’s Reagent (DTNB) solution (1 mg/mL in pH 8 buffer).

• Procedure: Take a microliter aliquot of your reaction mixture

  Add to DTNB solution.

• Result:

  • Bright Yellow: Free Thiol (-SH) is present (Reaction incomplete or starting material good).

  • Colorless: No Free Thiol (Reaction complete or Starting Material is dead/oxidized).

NMR Signature

• 1H NMR (CDCl3): Look for the benzylic methylene (

  ).

  • Thiol (SM): Doublet at

    ( ) due to coupling with the SH proton.

  • Disulfide (Impurity): Singlet shifted downfield (

    ).

  • Thioether (Product): Singlet, usually

    .

References

• Ellman, G. L. (1959).[2] Tissue sulfhydryl groups. Archives of Biochemistry and Biophysics, 82(1), 70-77. Link

• Itoh, T., & Mase, T. (2004).[1] A General Palladium-Catalyzed Coupling of Aryl Bromides/Triflates and Thiols.[3] Organic Letters, 6(24), 4587–4590. Link

• UCLA Chemistry & Biochemistry Safety. (n.d.). Standard Operating Procedures for Using Stench Chemicals. Retrieved October 26, 2025. Link

• Fernández-Rodríguez, M. A., et al. (2006). Highly Efficient Catalytic System for the Cross-Coupling of Thiols with Aryl Halides.[1][4] Journal of the American Chemical Society, 128(7), 2180-2181. Link

Sources

• 1. Monophosphine Ligands Promote Pd-Catalyzed C–S Cross-Coupling Reactions at Room Temperature with Soluble Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. interchim.fr [interchim.fr]
• 3. Palladium-Catalyzed Carbon−Sulfur Cross-Coupling Reactions with Indium Tri(organothiolate) and Its Application to Sequential One-Pot Processes [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]

Application Note: NMR Characterization & Reaction Monitoring of (2-Fluoro-4-methoxyphenyl)methanethiol

This Application Note is designed for researchers in medicinal chemistry and process development. It details the structural validation, handling, and reaction monitoring of (2-Fluoro-4-methoxyphenyl)methanethiol (also known as 2-fluoro-4-methoxybenzyl mercaptan) using NMR spectroscopy.

H, C, F) Analyte: (2-Fluoro-4-methoxyphenyl)methanethiol (Target) & Bis(2-fluoro-4-methoxybenzyl) disulfide (Oxidation Product) Audience: Medicinal Chemists, Analytical Scientists

Introduction & Structural Context

(2-Fluoro-4-methoxyphenyl)methanethiol is a specialized building block often used to introduce lipophilic, metabolically stable thioether linkages in drug candidates. Its structural core combines an electron-rich anisole ring with an electron-withdrawing fluorine atom ortho to the benzylic thiol.

Analytical Challenges:

• Oxidative Instability: Benzyl mercaptans rapidly oxidize to disulfides upon exposure to air, complicating spectral analysis.

• Spin-Spin Coupling: The presence of

  F ( , 100% abundance) creates complex splitting patterns in both H and C spectra (J-coupling) that must be distinguished from impurities.

Sample Preparation Protocol

Objective: Obtain a pristine NMR spectrum free from oxidation artifacts (disulfides).

Materials

• Solvent: Chloroform-d (

  ) with 0.03% TMS (preferred for resolution of SH coupling). Note: DMSO-d can be used but often broadens the SH signal due to hydrogen bonding.

• Inert Gas: Dry Nitrogen (

  ) or Argon.

• Vessel: 5mm NMR tube with a tight-sealing cap (or J-Young valve tube).

Step-by-Step Workflow

• Solvent Degassing: Sparge

  with Argon for 5 minutes prior to use to remove dissolved .

• Sample Dissolution:

  • Weigh ~10-15 mg of the thiol into a vial.

  • Add 0.6 mL of degassed

    .

  • Critical: Do not vortex aggressively; gentle inversion is sufficient.

• Transfer: Transfer to the NMR tube under an inert atmosphere blanket if possible.

• Acquisition: Run the spectrum immediately.

NMR Spectroscopy Guide

A. H NMR Analysis (Proton)

The proton spectrum is defined by the coupling of the benzylic and aromatic protons to the Fluorine atom (

F).

Position	Type	(ppm)	Multiplicity	Coupling (Hz)	Assignment Logic
Ar-H	Aromatic	7.20 – 7.30	dd or t		H-6 (Ortho to CH2, Meta to F).
Ar-H	Aromatic	6.60 – 6.70	dd		H-3 (Ortho to F, Meta to OMe). Large .
Ar-H	Aromatic	6.60 – 6.70	ddd		H-5 (Ortho to OMe, Para to F).
OMe	Methyl	3.80	s	-	Methoxy group (Singlet).
CH	Benzylic	3.70 – 3.75	d		Split by SH. Note: May appear as doublet of doublets if long-range F-coupling ( ) is resolved (~1-2 Hz).
SH	Thiol	1.70 – 1.80	t		Diagnostic Peak. A sharp triplet confirms the thiol is chemically pure and dry. Broad singlet = exchange/wet.

B. C NMR Analysis (Carbon)

The Carbon-13 spectrum is dominated by C-F coupling. The peaks will appear as doublets with coupling constants (

) varying by distance from the fluorine.

• C-2 (C-F):

  ppm (Doublet, Hz).

• C-4 (C-OMe):

  ppm (Doublet, Hz).

• C-6 (Ar-CH):

  ppm (Doublet, Hz).

• C-1 (Quaternary):

  ppm (Doublet, Hz).

• C-3 (Ar-CH):

  ppm (Doublet, Hz).

• OMe:

  ppm (Singlet).

• Benzylic C:

  ppm (Doublet, Hz). Note: Upfield shift compared to alcohol analogs.

C. F NMR Analysis

• Signal: Single peak at

  to ppm.

• Utility: This is the most sensitive method for purity. Any secondary peak (usually shifted by < 0.5 ppm) indicates disulfide formation or hydrolysis.

Reaction Monitoring: Thiol vs. Disulfide

Oxidation to Bis(2-fluoro-4-methoxybenzyl) disulfide is the primary degradation pathway.

Diagnostic Changes

• Proton NMR:

  • Thiol (SH): The triplet at ~1.75 ppm disappears .

  • Benzylic CH

    : Shifts downfield (deshielded) by approximately 0.2 – 0.4 ppm (from ~3.70 to ~3.90-4.00 ppm).

• Carbon NMR:

  • Benzylic C: Shifts downfield significantly (from ~23 ppm to ~40-42 ppm).

Visual Workflow: Spectral Assignment & QC

Caption: Decision tree for validating thiol purity using 1H and 19F NMR. The SH triplet is the primary quality indicator.

Synthesis & Product Pathways

When using this scaffold in synthesis, the methanethiol group acts as a nucleophile.

Common Reaction: Thioether Formation (Alkylation)

• Reagents: Alkyl halide (R-X), Base (

  ).

• NMR Monitoring:

  • Disappearance of SH triplet (~1.7 ppm).

  • Appearance of new alkyl signals.

  • Benzylic CH

    shift: Moves to ~3.6 - 3.8 ppm (depending on R group).

Pathway Diagram

Caption: Divergent spectral pathways. Oxidation leads to a downfield shift of the benzylic proton, while alkylation removes the SH coupling.

References

• Substituent Effects in NMR: Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds. Springer.[1] (General reference for C-F coupling constants and chemical shift prediction).

• Thiol/Disulfide NMR Shifts: Sharma, D.

  C NMR chemical shifts can predict disulfide bond formation.[2][3] Journal of Biomolecular NMR, 18(2), 165–171.[3] Link

• Benzyl Mercaptan Data: National Center for Biotechnology Information. (2023).[4] PubChem Compound Summary for CID 7509, Benzyl mercaptan. Link

• C-F Coupling Constants: Emsley, J. W., & Phillips, L. (1971). Progress in Nuclear Magnetic Resonance Spectroscopy. Pergamon Press.

Sources

• 1. Benzyl mercaptan | C7H8S | CID 7509 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 3. 13C NMR chemical shifts can predict disulfide bond formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Note: Safe Handling &amp; Storage of (2-Fluoro-4-methoxyphenyl)methanethiol

This Application Note and Protocol Guide is designed for researchers and drug development professionals handling (2-Fluoro-4-methoxyphenyl)methanethiol . As a specialized fluorinated benzyl mercaptan derivative, this compound presents specific challenges regarding odor control ("stench"), oxidation sensitivity, and potential toxicity.

Executive Summary & Substance Identification

(2-Fluoro-4-methoxyphenyl)methanethiol is a fluorinated building block used primarily in medicinal chemistry for introducing the benzylthio moiety into target scaffolds. Like its parent compound, benzyl mercaptan, it is characterized by a low odor threshold (stench), susceptibility to oxidative dimerization, and significant inhalation toxicity risks.

Physicochemical Profile (Inferred from Analogues)

Property	Value / Description
Chemical Structure	Benzene ring substituted with -CH₂SH (1), -F (2), -OCH₃ (4)
Formula	C₈H₉FOS
Molecular Weight	~172.22 g/mol
Physical State	Colorless to pale yellow liquid
Boiling Point	~90-100°C at reduced pressure (est.)
Solubility	Soluble in DCM, THF, Ethyl Acetate; Immiscible in water
Stability	Air-sensitive; oxidizes to disulfide (solid precipitate) upon exposure

Hazard Identification & Risk Assessment

Core Directive: Treat this compound as a High-Hazard Stench Agent .

• Acute Toxicity (Inhalation): High. Benzyl mercaptan analogs are often classified as Fatal if Inhaled (H330) . Work must be performed in a certified chemical fume hood.

• Stench: Extreme. The odor threshold is in the ppb range. Exposure can cause olfactory fatigue (inability to smell it after initial exposure), nausea, and headaches.

• Skin/Eye Irritation: Causes skin irritation (H315) and serious eye irritation (H319).

• Flammability: Combustible liquid (Class IIIA/IIIB).

Storage Protocols

Objective: Prevent oxidative degradation (disulfide formation) and fugitive emissions (odor leaks).

Primary Storage

• Container: Store in a glass vial with a PTFE-lined septum screw cap . Avoid polyethylene liners, which can be permeable to thiols over time.

• Atmosphere: The headspace must be purged with an inert gas (Argon or Nitrogen) after every use.

• Temperature: Refrigerate at 2°C to 8°C . Cold storage reduces vapor pressure, minimizing odor release upon opening.

Secondary Containment (The "Double-Walled" System)

To guarantee zero odor leakage during storage:

• Place the primary vial inside a secondary, wide-mouth jar (e.g., a high-density polyethylene or glass jar).

• Active Scavenging: Add a layer of activated charcoal or a small beaker of solid potassium permanganate (KMnO₄) inside the secondary jar (surrounding the primary vial) to adsorb/oxidize any fugitive vapors.

• Seal the secondary jar with Parafilm® or electrical tape.

Operational Handling Protocols

Engineering Controls

• Fume Hood: Mandatory. Sash height must be kept at the minimum working level.

• Bleach Trap System: All reaction exhaust must pass through a hypochlorite scrubbing system.

The "Closed-Loop" Transfer Method

Avoid open pouring. Use positive pressure transfer techniques.

• Preparation: Clamp the reagent bottle in the hood. Insert a slight positive pressure line (Nitrogen/Argon) via a needle.

• Withdrawal: Use a gas-tight syringe (Hamilton type) or a disposable syringe with a Luer-lock needle.

• Transfer: Inject the reagent directly into the reaction vessel through a septum.

• Decontamination: Immediately draw a 10% bleach solution into the contaminated syringe before removing it from the hood.

Reaction Exhaust Scrubbing (Bleach Trap)

Thiols escaping via nitrogen bubblers are the #1 cause of lab evacuations. Use the setup below:

Diagram 1: Thiol Scrubber System

Caption: Multi-stage scrubbing ensures thiol oxidation (Trap 2) and neutralization of acidic byproducts (Trap 3) before release.

Critical Note: Do not mix Bleach (Trap 2) and Acid directly. The oxidation of thiols by bleach is exothermic; ensure the trap is large enough to dissipate heat.[1]

Decontamination & Waste Management

Principle: Chemically destroy the thiol functionality (oxidation to sulfonate/disulfide) before disposal.

Decontamination Solution

• Formula: 10% Sodium Hypochlorite (Bleach) + Water (1:1 ratio).

• Mechanism:

  (Disulfide formation - solid) followed by further oxidation to sulfonates with excess bleach.

Glassware Cleaning Protocol

• Soak: Immediately submerge all contaminated needles, stir bars, and flasks into a designated "Bleach Bath" inside the hood.

• Duration: Soak for a minimum of 2 hours (preferably overnight).

• Rinse: Rinse with water, then acetone. The acetone rinse should be collected as hazardous waste, NOT poured down the drain.

Spill Cleanup Decision Tree

Diagram 2: Emergency Spill Response

Caption: Immediate decision logic for thiol spills. Evacuation is required for significant spills outside the fume hood.

References

• National Institutes of Health (NIH) - PubChem. (2-Fluoro-4-methoxyphenyl)methanethiol Compound Summary. Available at: [Link]

• University of California, Los Angeles (UCLA). Standard Operating Procedures for Using Stench Chemicals (Thiols). Available at: [Link]

• University of Washington. Safe Handling of Stench Chemicals. Available at: [Link]

Sources

• 1. faculty.washington.edu [faculty.washington.edu]

Technical Notes & Optimization

Technical Support Center: Stability &amp; Storage of (2-Fluoro-4-methoxyphenyl)methanethiol

Introduction

You are accessing this guide because you are working with (2-Fluoro-4-methoxyphenyl)methanethiol , a specialized benzyl mercaptan derivative often used as a building block in medicinal chemistry (e.g., for thioether synthesis or as a nucleophile in cross-coupling).

This compound presents a dual challenge: it is costly to replace and kinetically unstable in the presence of oxygen. Unlike simple alkyl thiols, the benzylic position combined with the electron-rich methoxy substituent creates a susceptibility to rapid oxidative degradation.

This guide moves beyond generic "store in a cool place" advice. It provides a mechanistic understanding of why the compound degrades and offers a self-validating protocol to ensure your experiments remain reproducible.

Module 1: The Enemy – Degradation Mechanisms

To prevent degradation, you must understand the pathway. The primary failure mode for this compound is oxidative coupling to form the disulfide dimer.

The Mechanism

• Auto-oxidation: In the presence of atmospheric oxygen, the thiol (-SH) group loses a hydrogen atom to form a thiyl radical (

  ).

• Electronic Effect: The 4-methoxy group (electron-donating) on the benzene ring stabilizes the benzylic radical intermediate, potentially accelerating this process compared to unsubstituted benzyl mercaptan.

• Dimerization: Two thiyl radicals recombine to form the disulfide (

  ).

• Visual Indicator: The pure thiol is typically clear/colorless. The disulfide often presents as a yellow oil or solid precipitate , and the characteristic "stench" of the thiol may diminish (disulfides are less volatile).

Visualizing the Pathway

Figure 1: The oxidative degradation pathway from active thiol to inactive disulfide.

Module 2: The "Gold Standard" Storage Protocol

This protocol is designed to create a self-validating storage system . If you follow these steps, the compound will remain stable for 6–12 months.

The Vessel

• Material: Amber borosilicate glass (Class 1).

  • Why: Blocks UV light, which can catalyze radical formation.

• Closure: Teflon (PTFE)-lined screw cap or a crimped septum (Sure/Seal™ style).[1]

  • Why: Standard polyethylene liners are permeable to oxygen over time. PTFE is inert and provides a tighter gas seal.

The Atmosphere (Critical)

• Gas: Argon (preferred) or Nitrogen.

  • Why: Argon is heavier than air. It forms a "blanket" over the liquid surface, whereas Nitrogen can mix more easily with air if the seal is imperfect.

• Technique: "Sparge and Purge."

  • Step A: If the bottle has been opened, gently bubble dry Argon through the liquid for 2 minutes (Sparge) to remove dissolved oxygen.

  • Step B: Fill the headspace with Argon before sealing (Purge).

Temperature

• Setpoint: -20°C (Standard Freezer).

  • Why: Arrhenius equation principles—lowering temperature significantly reduces the rate of radical propagation.

Handling (The "Stench" Factor)

• Secondary Containment: Store the vial inside a secondary jar containing activated carbon or a small beaker of bleach.

  • Why: This prevents the "leek/garlic" odor from permeating the freezer and cross-contaminating other samples.

Module 3: Troubleshooting & FAQs

Use this decision tree to diagnose the state of your reagent.

Figure 2: Diagnostic flow for assessing reagent quality.

Q1: My sample has turned yellow and has white crystals at the bottom. Is it ruined?

A: It is partially degraded. The yellow color indicates conjugated impurities or dissolved disulfide, and the crystals are likely the pure disulfide dimer (which often has a higher melting point than the thiol).

• Action: If you need high precision (e.g., Kd determination), do not use it . If you are doing a bulk synthesis, you can purify it or use the Rescue Protocol below.

Q2: The compound doesn't smell as bad as it used to. Is that good?

A: No, that is a bad sign . Thiols have a potent, offensive odor. Disulfides are much larger molecules with lower vapor pressure and significantly less odor. A loss of smell indicates the thiol has oxidized.

Q3: Can I store this in DMSO or DMF stock solutions?

A: Avoid if possible. DMSO is a mild oxidant and can slowly convert thiols to disulfides over time, especially at room temperature.

• Recommendation: If you must make a stock, use degassed Acetonitrile or Methanol, store at -80°C, and use within 24 hours.

Module 4: Rescue Protocol (Zinc Reduction)

If your (2-Fluoro-4-methoxyphenyl)methanethiol has oxidized to the disulfide, you can chemically reduce it back to the active thiol using a Zinc/Acid reduction. This is more robust for chemical synthesis than DTT/TCEP.

Reagents:

• Degraded Sample (Disulfide/Thiol mix)

• Zinc Dust (Activation: Wash with dilute HCl, then water, then acetone, and dry)

• Acetic Acid (Glacial)

• Dichloromethane (DCM)

Protocol:

• Dissolve: Dissolve the degraded sample in a mixture of Acetic Acid and DCM (3:1 ratio).

• Add Zinc: Add 5–10 equivalents of activated Zinc dust.

• Stir: Stir vigorously at room temperature for 2–4 hours. Monitor by TLC (Disulfide is usually less polar than thiol).

• Filter: Filter off the Zinc through a pad of Celite.

• Workup: Dilute with water, extract with DCM, and wash the organic layer with saturated NaHCO₃ (to remove acetic acid) and Brine.

• Dry: Dry over MgSO₄ and concentrate.

• Result: You should recover the clear, foul-smelling thiol.

Summary Data Table

Parameter	Specification / Recommendation
Ideal State	Colorless liquid/low-melting solid
Degraded State	Yellow oil or white precipitate (Disulfide)
Storage Temp	-20°C (Long term), 4°C (Active use)
Atmosphere	Argon (Preferred) > Nitrogen >> Air
Incompatible With	Strong bases, Oxidizing agents (H₂O₂, DMSO), Bleach (destroys it)
Disposal	Quench with 10% Bleach solution in fume hood

References

• Smythe, J. A. (1909). "The Oxidation of Some Benzyl Compounds." Journal of the Chemical Society, Transactions. Describes the fundamental oxidation of benzyl mercaptans to disulfides and sulfoxides.

• Wallace, T. J., et al. (1964). "Mercaptan Oxidations. VII. Oxidative Desulfurization of Benzyl Mercaptan." The Journal of Organic Chemistry. Details the kinetics and mechanism of benzyl thiol degradation.

• University of Rochester, Dept. of Chemistry. "Reagents & Solvents: How to Work with Thiols." Standard Operating Procedure for handling and quenching thiol stench.

• Bio-Synthesis Inc. "Disulfide reduction using TCEP reaction." Technical guide on reducing disulfides, applicable for small-scale rescue of valuable thiols.

• Fisher Scientific. "Air-Sensitive Chemistry: Practical and Safety Considerations." Best practices for inert gas handling (Sparge/Purge techniques).

Sources

• 1. web.mit.edu [web.mit.edu]

Technical Support Center: Catalyst Selection for (2-Fluoro-4-methoxyphenyl)methanethiol Reactions

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for reactions involving (2-Fluoro-4-methoxyphenyl)methanethiol. This document is designed for researchers, chemists, and drug development professionals to provide expert insights and troubleshoot common challenges encountered during the synthesis of thioethers and related compounds using this specific thiol. Our goal is to move beyond simple protocols and explain the causality behind catalyst and reagent choices, empowering you to optimize your reactions effectively.

Section 1: Foundational Concepts & General Considerations

Before initiating any reaction, it's crucial to understand the inherent reactivity and handling requirements of (2-Fluoro-4-methoxyphenyl)methanethiol.

Question 1: What are the key reactivity characteristics of (2-Fluoro-4-methoxyphenyl)methanethiol that I should be aware of?

Answer: (2-Fluoro-4-methoxyphenyl)methanethiol is a versatile reagent, but its utility is governed by the properties of the thiol group (-SH) and the electronic effects of the aromatic substituents.

• Acidity and Nucleophilicity: Thiols are generally more acidic than their alcohol counterparts.[1] The conjugate base, the thiolate (R-S⁻), is an excellent and soft nucleophile. This high nucleophilicity is the basis for its utility in S-alkylation and cross-coupling reactions.[2] The electron-withdrawing fluorine atom ortho to the CH₂SH group can slightly increase the acidity of the S-H bond.

• Oxidation to Disulfides: The most common and often undesired side reaction is the oxidative dimerization to form a disulfide bridge (-S-S-).[3] This can be catalyzed by trace metals, base, or exposure to atmospheric oxygen. This underscores the importance of using degassed solvents and maintaining an inert atmosphere (Nitrogen or Argon) for many catalytic reactions.

• Catalyst Poisoning: Sulfur compounds are notorious for their ability to act as poisons for certain transition metal catalysts, particularly palladium, due to strong coordination to the metal center.[4] This makes ligand choice and catalyst loading critical parameters to control.

• Odor: Like most thiols, this compound is expected to have a strong, unpleasant odor. All manipulations should be performed in a well-ventilated fume hood.[1]

Section 2: Catalyst Selection for C-S Bond Formation

The formation of a carbon-sulfur bond is one of the most frequent applications for this thiol, primarily through cross-coupling and nucleophilic substitution reactions.

Decision Workflow for Catalyst Selection

To begin, identify the type of carbon center you are coupling with the thiol. This initial decision dictates the entire catalytic approach.

Caption: Catalyst selection workflow for C-S bond formation.

Question 2: I want to couple (2-Fluoro-4-methoxyphenyl)methanethiol with an aryl bromide. Should I use a Palladium or Copper catalyst?

Answer: For coupling with an aryl bromide, a Palladium-based catalyst system is generally the more robust and reliable choice . While copper systems have improved, palladium catalysis, specifically the Buchwald-Hartwig C-S cross-coupling, offers a wider substrate scope, higher turnover numbers, and greater reliability for less reactive aryl halides like bromides and even chlorides.[5][6]

The key to a successful palladium-catalyzed reaction is the choice of ligand. The sulfur atom of the thiol can coordinate strongly to palladium, potentially deactivating the catalyst. Therefore, bulky, electron-rich phosphine ligands are required to promote the crucial reductive elimination step and prevent catalyst inhibition.

Feature	Palladium Catalysis (Buchwald-Hartwig)	Copper Catalysis (Ullmann-Type)
Typical Precatalyst	Pd(OAc)₂, Pd₂(dba)₃	CuI, Cu₂O, nano CuO
Recommended Ligand	Bulky, electron-rich phosphines (e.g., Xantphos, CyPF-t-Bu, DiPPF)[5][6]	Diamines, Oxalic Diamides, or often ligand-free[4][7][8]
Preferred Halide	Cl, Br, I, OTf	I > Br >> Cl (unactivated chlorides are challenging)[7]
Base	Weaker, non-nucleophilic bases (e.g., K₂CO₃, Cs₂CO₃, NaOtBu)	Stronger bases often used (e.g., K₃PO₄, KOH)
Advantages	High functional group tolerance, high yields, broad scope for aryl chlorides/bromides.[6]	Lower cost, ligand-free options available, excellent for aryl iodides.[4][9]
Disadvantages	Higher cost of catalyst/ligands, potential for catalyst poisoning by thiol.	Often requires higher temperatures, less effective for aryl chlorides.[7]

Expert Recommendation: For coupling with an aryl bromide, start with a Pd(OAc)₂/DiPPF system as it has been shown to be versatile for coupling both aliphatic and aromatic thiols with a wide range of aryl halides.[5]

Question 3: My Buchwald-Hartwig C-S coupling reaction is sluggish and gives low yields. What are the common causes and how can I troubleshoot it?

Answer: Low yields in this coupling reaction are a frequent issue. The problem often traces back to one of three areas: catalyst deactivation, suboptimal base/solvent choice, or oxidative side reactions.

Troubleshooting Guide for Low Yields

• Problem: Catalyst Deactivation

  • Causality: The thiol or the resulting thiolate can bind too strongly to the palladium center, forming off-cycle, inactive complexes. The ligand's role is to be sterically demanding enough to favor the desired C-S bond formation over catalyst sequestration.

  • Solution:

    • Increase Ligand:Palladium Ratio: Try increasing the ligand:Pd ratio from 1:1 to 2:1 or even higher. This ensures that the palladium center is consistently coordinated by the phosphine ligand.

    • Switch Ligands: If a monodentate ligand fails, switch to a bidentate ligand with a large bite angle, such as Xantphos or DPEPhos. The Josiphos-type ligand CyPF-tBu has also been reported to be exceptionally effective, yielding high turnover numbers even for challenging aryl chlorides.[6]

• Problem: Ineffective Base

  • Causality: The base serves to deprotonate the thiol, forming the active thiolate nucleophile. If the base is too weak, the concentration of the thiolate will be low. If it is too nucleophilic, it can compete in side reactions.

  • Solution: Sodium tert-butoxide (NaOtBu) is an excellent non-nucleophilic, strong base for these reactions. If you are using a weaker carbonate base (K₂CO₃, Cs₂CO₃), ensure it is anhydrous and finely powdered to maximize its surface area and reactivity.

• Problem: Oxidative Dimerization of the Thiol

  • Causality: In the presence of a base and trace oxygen, your starting thiol will readily oxidize to the disulfide. This consumes the starting material and reduces your potential yield.

  • Solution:

    • Rigorous Degassing: Ensure your solvent is thoroughly degassed via sparging with argon or nitrogen for at least 30 minutes.

    • Inert Atmosphere: Assemble your reaction under a positive pressure of an inert gas. Use Schlenk techniques if possible.

    • Reagent Purity: Use freshly opened or purified reagents.

Illustrative Catalytic Cycle

This diagram shows a simplified mechanism for Pd-catalyzed C-S coupling, highlighting the critical roles of the base and ligand.

Caption: Simplified Pd-catalyzed C-S coupling cycle.

Section 3: S-Alkylation with Alkyl Halides

Question 4: I am performing an S-alkylation with an alkyl iodide. Is a catalyst necessary, and what conditions should I use?

Answer: No, a transition-metal catalyst is typically not necessary for the S-alkylation of a thiol with a primary or secondary alkyl halide. This reaction proceeds via a classic bimolecular nucleophilic substitution (SN2) mechanism.[1] The critical component is the choice of base to deprotonate the thiol and form the highly nucleophilic thiolate anion.

Protocol: Catalyst-Free S-Alkylation of (2-Fluoro-4-methoxyphenyl)methanethiol

This protocol provides a robust, general method for S-alkylation.

• Setup: To a round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add (2-Fluoro-4-methoxyphenyl)methanethiol (1.0 eq).

• Solvent: Add a suitable polar aprotic solvent such as DMF or acetonitrile. The volume should be sufficient to dissolve the thiol (approx. 0.1-0.5 M concentration).

• Base Addition: Add a non-nucleophilic base such as potassium carbonate (K₂CO₃, 1.5 eq) or cesium carbonate (Cs₂CO₃, 1.5 eq). Stir the suspension for 15-30 minutes at room temperature. The formation of the thiolate can sometimes be observed as a slight color change.

• Alkylating Agent: Add the alkyl halide (1.1 eq) dropwise to the stirring suspension.

• Reaction: Monitor the reaction by TLC or LC-MS. The reaction is often complete within 2-12 hours at room temperature but may be gently heated (40-60 °C) to accelerate the conversion of less reactive alkyl halides.

• Workup: Upon completion, filter off the inorganic base. Dilute the filtrate with water and extract the product with an organic solvent like ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product, which can then be purified by column chromatography.

Troubleshooting S-Alkylation:

• No Reaction: Your base may be too weak or not soluble enough. Switch to a stronger base like sodium hydride (NaH) in an anhydrous solvent like THF, but exercise caution as NaH is highly reactive. Alternatively, using aqueous tetra-n-butyl ammonium hydroxide (TBAOH) can serve as a base, solvent, and phase-transfer catalyst, simplifying the procedure.[10]

• Side Product Formation: If using a substrate prone to elimination (e.g., a hindered secondary or tertiary halide), the thiolate can act as a base. To minimize this, keep the reaction temperature as low as possible. Thiolates are generally weaker bases than alkoxides, which favors substitution over elimination.[1]

• Dialkylation (Sulfide reacting further): This is generally not an issue as the resulting thioether is much less nucleophilic than the thiolate anion. However, if using highly reactive alkylating agents (e.g., methyl triflate), this could be a minor pathway. Ensure you do not use a large excess of the alkylating agent.

References

• Ren, B., et al. (2019). Copper-catalyzed cross-coupling reaction of thiols with aryl halides. Taylor & Francis Online. [Link]

• Uyeda, C., Tan, Y., Fu, G. C., & Peters, J. C. (2013). A New Family of Nucleophiles for Photoinduced, Copper-Catalyzed Cross-Couplings via Single-Electron Transfer: Reactions of Thiols with Aryl Halides Under Mild Conditions (0°C). Organic Chemistry Portal. [Link]

• Borah, A. J., et al. (2021). Thiolate-assisted copper(i) catalyzed C–S cross coupling of thiols with aryl iodides: scope, kinetics and mechanism. New Journal of Chemistry. [Link]

• Chang, Y.-T., et al. (2025). Palladium-catalyzed reductive cross-coupling reaction of carboxylic acids with thiols: an alternative strategy to access thioesters. Organic & Biomolecular Chemistry. [Link]

• Brandes, S., et al. (2010). Synergistic organocatalysis in the kinetic resolution of secondary thiols with concomitant desymmetrization of an anhydride. Nature Chemistry. [Link]

• Chang, Y.-T., et al. (2025). Palladium-catalyzed reductive cross-coupling reaction of carboxylic acids with thiols: an alternative strategy to access thioesters. RSC Publishing. [Link]

• Murata, M., & Buchwald, S. L. (2004). A general and efficient method for the palladium-catalyzed cross-coupling of thiols and secondary phosphines. Organic Chemistry Portal. [Link]

• Daugulis, O., & Zaitsev, V. G. (2005). Palladium-Catalyzed Direct Thiolation of Aryl C-H Bonds with Disulfides. Angewandte Chemie International Edition. [Link]

• Fernández-Rodríguez, M. A., et al. (2006). Highly Efficient and Functional-Group-Tolerant Catalysts for the Palladium-Catalyzed Coupling of Aryl Chlorides with Thiols. Journal of the American Chemical Society. [Link]

• Naskar, S., et al. (2018). Synthesis of thioesters through copper-catalyzed coupling of aldehydes with thiols in water. RSC Advances. [Link]

• Monopoli, A., et al. (2008). Ligand-Free Copper-Catalyzed C-S Coupling of Aryl Iodides and Thiols. The Journal of Organic Chemistry. [Link]

• Firouzabadi, H., et al. (2011). C–S cross-coupling of thiols with aryl iodides under ligand-free conditions using nano copper oxide as a recyclable catalyst in ionic liquid. Catalysis Science & Technology. [Link]

• Various Authors. (2025). Emerging Applications of Thiol-Based Catalysts in Hydrogen Atom Transfer Reactions: A Comprehensive Review. MDPI. [Link]

• Kano, T., et al. (2015). Organocatalytic Enantioselective Addition of Thiols to Ketimines Derived from Isatins. Organic Letters. [Link]

• Levin, V. V., & Dilman, A. D. (2019). Visible-Light-Mediated Organocatalyzed Thiol-Ene Reaction Initiated by a Proton-Coupled Electron Transfer. Organic Chemistry Portal. [Link]

• Kazemi, S., et al. (2015). Alkylation of Thiols in Green Mediums. Journal of Materials and Environmental Science. [Link]

• Foley, D. J., et al. (2018). Lithium‐Catalyzed Thiol Alkylation with Tertiary and Secondary Alcohols: Synthesis of 3‐Sulfanyl‐Oxetanes as Bioisosteres. Chemistry – A European Journal. [Link]

• Wang, F., et al. (2014). Efficient dehydrative alkylation of thiols with alcohols catalyzed by alkyl halides. Organic & Biomolecular Chemistry. [Link]

• Various Authors. (2025). Chemoselective Alkylation of Thiols: A Detailed Investigation of Reactions of Thiols with Halides. ResearchGate. [Link]

• Various Authors. (2023). Thiols and Sulfides. Chemistry LibreTexts. [Link]

• Various Authors. (2021). Reactions of Thiols. Chemistry Steps. [Link]

• Various Authors. (2015). Thiols And Thioethers. Master Organic Chemistry. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. dspace.library.uu.nl [dspace.library.uu.nl]
• 5. A general and efficient method for the palladium-catalyzed cross-coupling of thiols and secondary phosphines [organic-chemistry.org]
• 6. Highly Efficient and Functional-Group-Tolerant Catalysts for the Palladium-Catalyzed Coupling of Aryl Chlorides with Thiols | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 7. tandfonline.com [tandfonline.com]
• 8. Thiolate-assisted copper(i) catalyzed C–S cross coupling of thiols with aryl iodides: scope, kinetics and mechanism - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. C–S cross-coupling of thiols with aryl iodides under ligand-free conditions using nano copper oxide as a recyclable catalyst in ionic liquid - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 10. jmaterenvironsci.com [jmaterenvironsci.com]

Reference Data & Comparative Studies

Comparative Analysis: (2-Fluoro-4-methoxyphenyl)methanethiol vs. Standard Benzyl Thiols

Executive Summary: The "Tuned" Thiol

Product Focus: (2-Fluoro-4-methoxyphenyl)methanethiol Primary Utility: Fragment-based drug discovery (FBDD), Self-Assembled Monolayers (SAMs), and metabolic stability engineering.

In the landscape of organosulfur building blocks, (2-Fluoro-4-methoxyphenyl)methanethiol represents a sophisticated "push-pull" system. Unlike unsubstituted benzyl mercaptan (which suffers from rapid metabolic oxidation) or simple 4-methoxybenzyl mercaptan (which can be too electron-rich and prone to acid-labile cleavage), this fluorinated derivative offers a precise balance. The ortho-fluorine atom provides inductive stabilization and metabolic blockade, while the para-methoxy group maintains nucleophilicity via resonance donation.

This guide objectively compares its performance against industry standards, supported by mechanistic rationale and experimental protocols.

Part 1: Structural & Electronic Profiling

To understand the utility of this molecule, we must compare it to its nearest neighbors: Benzyl Mercaptan (the baseline) and 4-Methoxybenzyl Mercaptan (the electron-rich variant).

Table 1: Physicochemical Comparison

Feature	(2-Fluoro-4-methoxyphenyl)methanethiol	Benzyl Mercaptan (Ref)	4-Methoxybenzyl Mercaptan
Structure	Target Molecule	Baseline Standard	Electron-Donor Variant
Electronic Effect	Push-Pull: 2-F (Inductive withdrawal) + 4-OMe (Resonance donation)	Neutral	Strong Electron Donation (Resonance)
Predicted pKa (-SH)	~9.6 - 9.8 (Balanced)	~9.43	~9.93 (Less Acidic)
Nucleophilicity	High (Modulated by F)	Moderate	Very High
Metabolic Stability	High (Blocked 2,4-positions)	Low (Vulnerable to hydroxylation)	Moderate (4-position blocked)
Lipophilicity (LogP)	Increased (Fluorine effect)	Moderate	Moderate
Odor Profile	Sulfurous, distinct	Pungent, garlic-like	Sulfurous, anise-like

Mechanistic Insight: The Ortho-Fluorine Effect

The critical advantage of this molecule lies in the 2-position fluorine .

• Metabolic Shielding: In standard benzyl thiols, the aromatic ring is a "soft spot" for Cytochrome P450 enzymes, typically undergoing hydroxylation at the para or ortho positions. By substituting the 4-position with OMe and the 2-position with F, the ring is effectively "armored" against oxidative metabolism, extending the half-life of drug fragments containing this moiety.

• Acidity Tuning: The 4-OMe group pushes electron density into the ring, destabilizing the thiolate anion and raising the pKa (making it less acidic). The 2-F atom, through inductive withdrawal (

  ), stabilizes the thiolate. This counter-balance creates a thiol that retains high nucleophilicity without becoming excessively basic or unstable.

Part 2: Experimental Performance & Protocols

Experiment A: Nucleophilic Substitution (S_N2) Efficiency

Hypothesis: The electron-donating methoxy group enhances the nucleophilicity of the sulfur, making it a superior reagent for alkylation compared to unsubstituted benzyl mercaptan, despite the slight inductive drag from the fluorine.

Protocol: Competitive Alkylation Assay

This protocol validates the relative reaction rate against a standard alkyl halide.

• Reagents:

  • Thiol A: (2-Fluoro-4-methoxyphenyl)methanethiol (1.0 eq)

  • Thiol B: Benzyl mercaptan (1.0 eq)

  • Electrophile: Benzyl bromide (0.5 eq - Limiting Reagent)

  • Base: Cs2CO3 (2.0 eq)

  • Solvent: Acetonitrile (anhydrous)

• Procedure:

  • Dissolve both thiols in Acetonitrile at 0°C.

  • Add Cs2CO3 and stir for 10 minutes to generate thiolates.

  • Add Benzyl bromide dropwise.

  • Stir for 1 hour at room temperature.

  • Quench with water and extract into Ethyl Acetate.

• Analysis:

  • Analyze via GC-MS or 1H NMR.

  • Success Metric: Calculate the ratio of Thiol A-product vs. Thiol B-product. A ratio >1 indicates superior nucleophilicity.

Experiment B: Oxidative Stability (Disulfide Formation)

Hypothesis: Fluorination often increases oxidative stability. This experiment determines shelf-life stability and resistance to dimerization in solution.

Protocol: Ellman’s Reagent Stability Tracking

Self-validating method to quantify free thiol concentration over time.

• Preparation: Prepare a 10 mM stock solution of the target thiol in DMSO.

• Stress Condition: Expose the solution to atmospheric air with vigorous stirring for 24 hours.

• Quantification (At T=0 and T=24h):

  • Aliquot 10 µL of the thiol solution into 990 µL of Reaction Buffer (0.1 M Sodium Phosphate, pH 8.0, 1 mM EDTA).

  • Add 50 µL of Ellman’s Reagent (DTNB, 4 mg/mL in buffer).[1]

  • Incubate for 15 minutes at room temperature.

  • Measure Absorbance at 412 nm .[1][2][3]

• Calculation:

  • Use the extinction coefficient of TNB (

    ) to calculate free thiol.[1][3]

  • Interpretation: A decrease in absorbance <5% over 24h indicates high oxidative stability suitable for library storage.

Part 3: Visualization of Mechanisms

Diagram 1: Electronic "Push-Pull" Mechanism

This diagram illustrates how the substituents modify the reactivity of the thiol group.

Caption: The 4-OMe group enhances nucleophilicity via resonance, while the 2-F group provides inductive stabilization, creating a balanced reactivity profile.

Diagram 2: Experimental Decision Matrix

When should a researcher select this specific thiol over cheaper alternatives?

Caption: Selection logic for choosing (2-Fluoro-4-methoxyphenyl)methanethiol based on metabolic and reactivity requirements.

References

• National Institutes of Health (PMC). (2019). The Dark Side of Fluorine: Metabolic Stability and Toxicity. Retrieved from [Link]

• PubChem. (2025).[4] (2-Fluoro-4-methoxyphenyl)methanethiol Compound Summary. Retrieved from [Link]

Sources

• 1. broadpharm.com [broadpharm.com]
• 2. bmglabtech.com [bmglabtech.com]
• 3. longdom.org [longdom.org]
• 4. 4-甲氧基苄硫醇 90%, technical grade | Sigma-Aldrich [sigmaaldrich.com]

Spectroscopic Comparison of (2-Fluoro-4-methoxyphenyl)methanethiol and its Precursors

Executive Summary

This guide provides a technical analysis of (2-Fluoro-4-methoxyphenyl)methanethiol , a functionalized benzyl thiol intermediate valuable in medicinal chemistry for its ability to modulate lipophilicity and metabolic stability via its fluorine and methoxy substituents.

We objectively compare this target molecule against its synthetic precursors—specifically the aldehyde starting material and the alcohol and halide intermediates. The comparison focuses on spectroscopic signatures (NMR, IR, MS) to enable precise reaction monitoring and structural validation during synthesis.

Synthetic Pathway & Precursor Identification

To understand the spectroscopic evolution, we must first define the standard synthetic route. The synthesis typically proceeds from 2-Fluoro-4-methoxybenzaldehyde (CAS 331-64-6) via reduction, halogenation, and thiolation.

Experimental Workflow Diagram

The following diagram outlines the logical flow of the synthesis and the critical control points for spectroscopic analysis.

Caption: Step-wise synthetic conversion from aldehyde precursor to target thiol, highlighting key intermediates.

Spectroscopic Comparison

The most reliable method for distinguishing these congeners is tracking the evolution of the benzylic carbon and its attached protons.

Nuclear Magnetic Resonance (¹H NMR)

The chemical shift of the benzylic protons is the primary indicator of reaction progress. The fluorine atom at the ortho position introduces splitting patterns (

) that must be accounted for.

Compound	Benzylic Signal (δ ppm)	Multiplicity	Functional Group Proton
Aldehyde	~10.30	s (or d, Hz)	CHO (Aldehyde)
Alcohol	~4.60	s (or d)	~2.0 - 4.0 (OH , broad s)
Chloride	~4.65	s	N/A
Thiol (Target)	~3.70 - 3.80	d ( Hz)	~1.75 (SH, t, Hz)

Key Diagnostic Features:

• Aldehyde to Alcohol: Disappearance of the downfield signal at 10.3 ppm and appearance of the methylene signal at 4.6 ppm.

• Alcohol to Chloride: The shift change is subtle (~0.05 ppm). Confirmation often requires observing the loss of the OH coupling or using TLC/MS.

• Chloride to Thiol: A distinct upfield shift of the benzylic protons from ~4.65 ppm to ~3.75 ppm. The thiol proton (-SH) typically appears as a triplet due to coupling with the benzylic protons (

  Hz), unlike the typically broad singlet of an alcohol.

Infrared Spectroscopy (IR)

IR is particularly useful for confirming the presence of the thiol group, which is often weak but distinct from the alcohol.

Functional Group	Frequency (cm⁻¹)	Intensity	Notes
C=O (Aldehyde)	~1680 - 1700	Strong	Disappears upon reduction.
O-H (Alcohol)	~3300 - 3400	Broad, Strong	Disappears upon chlorination.
S-H (Thiol)	~2550 - 2600	Weak	Diagnostic for final product.
C-F (Aryl)	~1200 - 1250	Strong	Present in all derivatives.

Mass Spectrometry (MS)[1]

• Aldehyde (MW 154.1): Shows strong molecular ion

  .

• Alcohol (MW 156.1): Often shows

  (loss of OH) or (loss of H₂O).

• Thiol (MW 172.2): Shows molecular ion

  . Fragmentation often yields (loss of SH) or (loss of H₂S), generating the stable benzyl cation.

Experimental Protocols

The following protocols are designed for small-scale synthesis (approx. 1-5 mmol scale) to generate standards for comparison.

Protocol A: Reduction of Aldehyde to Alcohol

• Dissolution: Dissolve 2-Fluoro-4-methoxybenzaldehyde (1.0 eq) in Methanol (0.5 M concentration).

• Addition: Cool to 0°C. Add Sodium Borohydride (NaBH₄, 1.1 eq) portion-wise over 10 minutes.

• Reaction: Stir at 0°C for 30 minutes, then warm to room temperature (RT) for 1 hour.

• Workup: Quench with saturated NH₄Cl. Extract with Ethyl Acetate (3x). Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

• Validation: Check for loss of C=O stretch in IR (~1690 cm⁻¹).

Protocol B: Chlorination to Benzyl Chloride

• Setup: Dissolve the crude alcohol (from Protocol A) in anhydrous Dichloromethane (DCM).

• Reagent: Add Thionyl Chloride (SOCl₂, 1.2 eq) dropwise at 0°C. Add a catalytic amount of DMF (1-2 drops).

• Reaction: Stir at RT for 2-4 hours.

• Workup: Evaporate solvent and excess SOCl₂ under reduced pressure (use a base trap).

• Validation: 1H NMR should show a slight downfield shift of the benzylic CH₂ and loss of the broad OH peak.

Protocol C: Thiolation (Thiourea Method)

Note: This method avoids the use of odorous H₂S gas.

• Substitution: Dissolve the benzyl chloride (1.0 eq) in Ethanol. Add Thiourea (1.1 eq). Reflux for 2 hours to form the isothiouronium salt (precipitate may form).

• Hydrolysis: Add aqueous NaOH (2.5 eq, 10% w/v) to the reaction mixture. Reflux for an additional 1-2 hours under Nitrogen atmosphere (crucial to prevent disulfide formation).

• Workup: Cool to RT. Acidify carefully with HCl (to pH ~2). Extract immediately with DCM.

• Purification: Dry over MgSO₄ and concentrate. If necessary, purify via Kugelrohr distillation or flash chromatography (rapidly, to avoid oxidation).

Stability & Quality Control: The Disulfide Problem

Thiols are prone to oxidative coupling to form disulfides, especially in the presence of base and air.

Reaction:

Spectroscopic Identification of Disulfide Impurity:

• 1H NMR: The benzylic protons of the disulfide typically appear slightly downfield (~3.9 ppm) compared to the thiol (~3.75 ppm).

• MS: Appearance of a dimer peak

  .

• Prevention: Store the thiol under inert gas (Argon/Nitrogen) at -20°C.

References

• Sigma-Aldrich. Product Specification: 2-Fluoro-4-methoxybenzaldehyde. Available at: (Accessed 2024).

• National Institute of Standards and Technology (NIST). Mass Spectrum of 4-Methoxy-alpha-toluenethiol (Analogous Structure). NIST Chemistry WebBook. Available at: [Link]

• BenchChem. Synthesis of 4-Fluoro-2-(4-methoxybenzyl)phenol (Methodology Reference). Available at:

• Fisher Scientific. Safety Data Sheet: 2-Fluoro-4-methoxyphenol. Available at:

A Researcher's Guide to the Cross-Validation of (2-Fluoro-4-methoxyphenyl)methanethiol: A Comparative Analysis

For researchers and professionals in drug development, the rigorous characterization of novel chemical entities is paramount. This guide provides an in-depth technical framework for the cross-validation of experimental results for (2-Fluoro-4-methoxyphenyl)methanethiol. Due to the limited availability of direct experimental data for this specific fluorinated thiol, this guide presents a comparative approach, utilizing its non-fluorinated analog, (4-methoxyphenyl)methanethiol, as a benchmark. By understanding the inherent properties of the parent compound and the predictable electronic influence of fluorine substitution, researchers can establish a robust validation framework for their own experimental findings.

This guide will delve into the synthesis, characterization, and comparative reactivity of these two compounds, providing both theoretical grounding and detailed experimental protocols. The overarching goal is to equip the reader with the necessary tools to confidently synthesize, analyze, and understand the physicochemical properties of (2-Fluoro-4-methoxyphenyl)methanethiol.

Synthesis and Purification: Establishing a High-Purity Starting Point

The synthesis of both (2-Fluoro-4-methoxyphenyl)methanethiol and its non-fluorinated counterpart typically proceeds via a two-step sequence involving the reduction of the corresponding sulfonyl chloride or a related precursor, followed by alkylation. A reliable synthetic route is crucial for obtaining high-purity material, which is a prerequisite for accurate experimental assessment.

Workflow for the Synthesis of Arylmethanethiols

Caption: General synthetic and purification workflow for arylmethanethiols.

Spectroscopic and Chromatographic Characterization: Confirming Identity and Purity

Once synthesized, a battery of analytical techniques should be employed to confirm the identity and purity of (2-Fluoro-4-methoxyphenyl)methanethiol and its non-fluorinated analog.

Table 1: Key Physicochemical and Spectroscopic Data

Property	(4-methoxyphenyl)methanethiol	(2-Fluoro-4-methoxyphenyl)methanethiol (Predicted)
Molecular Formula	C₈H₁₀OS[1][2]	C₈H₉FOS
Molecular Weight	154.23 g/mol [1][2]	172.22 g/mol
Appearance	Colorless liquid[3]	Colorless liquid
Boiling Point	89-94 °C @ 2.5 mmHg[3]	Expected to be similar
¹H NMR (CDCl₃, δ)	~7.25 (d, 2H), ~6.85 (d, 2H), ~3.80 (s, 3H), ~3.68 (d, 2H), ~1.70 (t, 1H)	Aromatic protons will show splitting due to fluorine; expect downfield shift of proton ortho to F.
¹³C NMR (CDCl₃, δ)	~158.5, ~131.0, ~130.0, ~114.0, ~55.0, ~28.0	Carbon ortho to F will show a large C-F coupling constant.
Mass Spec (m/z)	M⁺ at 154, characteristic fragments at 121 (loss of SH), 91 (tropylium ion)[4][5][6]	M⁺ at 172, fragments corresponding to loss of SH and fluorinated benzyl cation.
IR (cm⁻¹)	~2550 (S-H stretch), ~1610, 1510 (aromatic C=C), ~1245 (C-O stretch)[4][7][8]	Similar to analog, with additional C-F stretching vibrations.

Experimental Protocols for Characterization

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Purpose: To elucidate the carbon-hydrogen framework of the molecule.

• Protocol:

  • Dissolve 5-10 mg of the purified thiol in ~0.6 mL of deuterated chloroform (CDCl₃).

  • Transfer the solution to an NMR tube.

  • Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

  • For (2-Fluoro-4-methoxyphenyl)methanethiol, acquire a ¹⁹F NMR spectrum.

• Expected Observations: The ¹H and ¹³C NMR spectra for (4-methoxyphenyl)methanethiol should align with the data in Table 1. For the fluorinated analog, the ortho-fluorine atom will introduce characteristic splitting patterns in the aromatic region of the ¹H NMR spectrum and a large one-bond coupling constant for the carbon it is attached to in the ¹³C NMR spectrum.

2. Mass Spectrometry (MS):

• Purpose: To determine the molecular weight and fragmentation pattern.

• Protocol:

  • Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile).

  • Introduce the sample into the mass spectrometer via direct infusion or through a gas chromatograph (GC-MS).

  • Acquire the mass spectrum in electron ionization (EI) mode.

• Expected Fragmentation: The mass spectrum of (4-methoxyphenyl)methanethiol typically shows a strong molecular ion peak. A key fragmentation pathway involves the loss of the sulfhydryl radical (•SH) to form the stable p-methoxybenzyl cation. For the fluorinated analog, similar fragmentation is expected, with the masses of the fragments shifted accordingly.

Caption: Proposed mass spectral fragmentation of (4-methoxyphenyl)methanethiol.

3. Infrared (IR) Spectroscopy:

• Purpose: To identify key functional groups.

• Protocol:

  • Acquire the IR spectrum of the neat liquid sample using an ATR-FTIR spectrometer.

• Expected Absorptions: The most characteristic absorption for these thiols is the weak S-H stretching band around 2550 cm⁻¹. Other key absorptions include those for the aromatic C-H and C=C bonds, and the C-O ether linkage.

Comparative Reactivity Analysis: The Influence of Fluorine

The introduction of a fluorine atom at the ortho position is expected to modulate the reactivity of the thiol group through electronic effects. Fluorine is a highly electronegative atom and thus exerts a strong electron-withdrawing inductive effect (-I). However, it also has lone pairs that can be donated into the aromatic ring through resonance (+R).[4] The net effect on reactivity will depend on the balance of these two opposing forces.

Acidity (pKa)

The acidity of a thiol is a measure of the stability of its conjugate base, the thiolate anion (RS⁻). Electron-withdrawing groups generally increase acidity by stabilizing the negative charge on the thiolate.

• Prediction for (2-Fluoro-4-methoxyphenyl)methanethiol: The strong -I effect of the ortho-fluorine is expected to be the dominant factor, leading to a lower pKa (higher acidity) compared to the non-fluorinated analog. While the pKa of benzyl mercaptan is approximately 9.43, the introduction of electron-withdrawing groups is known to lower this value.[9]

Experimental Protocol for pKa Determination (Spectrophotometric Method)

• Prepare a series of buffer solutions with pH values ranging from 8 to 11.

• Prepare a stock solution of the thiol in a suitable solvent (e.g., ethanol).

• To each buffer solution, add a small aliquot of the thiol stock solution.

• Measure the UV-Vis spectrum of each solution. The thiolate anion has a different absorption spectrum than the neutral thiol.

• Plot the absorbance at a specific wavelength (corresponding to the thiolate) against the pH.

• Fit the data to the Henderson-Hasselbalch equation to determine the pKa.

Nucleophilicity

Thiolates are excellent nucleophiles. The nucleophilicity is influenced by factors such as basicity, polarizability, and solvation.

• Prediction for (2-Fluoro-4-methoxyphenyl)methanethiol: While the increased acidity suggests a less basic thiolate, the high polarizability of sulfur often means that thiolate nucleophilicity does not strictly follow basicity trends. The electron-withdrawing fluorine may slightly decrease the nucleophilicity of the thiolate.

Experimental Protocol for Assessing Nucleophilicity (Reaction with an Electrophile)

• Choose a suitable electrophile that undergoes a reaction with the thiol, resulting in a product that can be easily monitored (e.g., a chromophoric or fluorogenic alkylating agent).

• React the thiol with an excess of the electrophile in a buffered solution at a constant pH.

• Monitor the reaction progress over time using UV-Vis or fluorescence spectroscopy.

• Determine the pseudo-first-order rate constant from the kinetic data.

• Repeat the experiment at different thiol concentrations to determine the second-order rate constant, which is a measure of nucleophilicity.

Oxidation Potential

Thiols can be oxidized to disulfides and other sulfur oxides. The ease of oxidation is reflected in the oxidation potential.

• Prediction for (2-Fluoro-4-methoxyphenyl)methanethiol: The electron-withdrawing fluorine atom is expected to make the thiol more difficult to oxidize, resulting in a higher oxidation potential compared to the non-fluorinated analog. Studies on substituted thioanisoles have shown that electron-withdrawing groups increase the oxidation potential.[10]

Experimental Protocol for Determining Oxidation Potential (Cyclic Voltammetry)

• Prepare a solution of the thiol in a suitable solvent containing a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate in acetonitrile).

• Use a standard three-electrode setup (working, reference, and counter electrodes).

• Scan the potential to a sufficiently positive value to observe the oxidation of the thiol.

• The potential at the peak of the oxidation wave provides an indication of the oxidation potential.

Conclusion

This guide provides a comprehensive framework for the cross-validation of experimental results for (2-Fluoro-4-methoxyphenyl)methanethiol by comparison with its non-fluorinated analog, (4-methoxyphenyl)methanethiol. By systematically applying the described synthetic, characterization, and reactivity assessment protocols, researchers can build a robust dataset to confirm the identity, purity, and physicochemical properties of this novel fluorinated thiol. The principles and methodologies outlined herein are broadly applicable to the characterization of other novel thiol-containing compounds, ensuring a high degree of scientific rigor in drug discovery and development.

References

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195.
• Reactivity of polarized σ-bonds: electroreductive cleavage of thioethers. (n.d.).
• Roberts, J. D., & Caserio, M. C. (2021). 26.
• Hammett equ

• PubChem. (n.d.). 4-Methoxy-alpha-toluenethiol. Retrieved from [Link]

• Hammett equ
• Hammett equ
• Supporting Information for [Title of Paper]. (n.d.). The Royal Society of Chemistry.
• Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. (n.d.).
• The pKa values of mono-substituted phenols and benzenethiols and the conjugation of substituents having a strong +K effect. (n.d.). Journal of the Chemical Society B: Physical Organic.
• Electrochemical behaviour of 5-benzyl-4-(4'-methylphenyl)-4H-1,2,4-triazole-3-thiol by voltammetry. (n.d.).
• 4-Methoxy-α-toluenethiol. (n.d.). In NIST WebBook.
• 4-Methoxy-α-toluenethiol. (n.d.). In NIST WebBook.
• Theoretical modeling of pKa's of thiol compounds in aqueous solution. (n.d.).

• PubChem. (n.d.). 4-Methoxybenzenethiol. Retrieved from [Link]

• pKa Values Table: Inorganic & Organic Acids. (n.d.).
• Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. (n.d.). In PMC.

• PubChem. (n.d.). Benzyl mercaptan. Retrieved from [Link]

• Effects of electron withdrawing or donating aryl substituents on the inhibition of tyramine oxidase from Arthrobacter sp. by diastereomeric 2-aryl-2-fluoro-cyclopropylamines. (n.d.). In PMC.
• Mass Spectrometry - Fragmentation Patterns. (2023). In Chemistry LibreTexts.
• An In-depth Technical Guide on the Ortho, Para Directing Effects of the Trifluoromethoxy Substituent. (n.d.).
• (4-methoxyphenyl)methanethiol. (n.d.).
• pKa chart. (n.d.).
• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. (2010). Organometallics.
• 4-Methoxy-α-toluenethiol. (n.d.). In NIST WebBook.
• (4-METHOXYPHENYL)METHANETHIOL. (n.d.).

• PubChem. (n.d.). Benzyl mercaptan. Retrieved from [Link]

• Benzylic C–H Oxidation: Recent Advances and Applications in Heterocyclic Synthesis. (2024). Molecules.
• 4-Methoxyphenol synthesis. (n.d.).
• 4‐Methyltetrahydropyran (4‐MeTHP): Application as an Organic Reaction Solvent. (n.d.). In PMC.
• 4-Methoxybenzylthiol. (n.d.). In Wikipedia.
• Synthesis of 4-Methoxyphenol. (n.d.).
• Figure S5: 1 H NMR spectrum of (4-methoxyphenyl)methanol. (n.d.).
• p-Methoxybenzyl mercaptan. (n.d.).
• p-Methoxybenzylmercaptan. (n.d.).
• (4-Methylphenyl)methanethiol. (n.d.). In SpectraBase.
• NMR Chemical Shifts of Impurities. (n.d.).
• Methanethiol - Optional[1H NMR] - Chemical Shifts. (n.d.). In SpectraBase.
• 13 C Chemical Shift Table. (n.d.).
• 16.5: The Effect of Substituents on pKa. (2014). In Chemistry LibreTexts.
• Oxidation of mercaptans. (n.d.).
• Electrochemical Visualization of Single-Molecule Thiol Substitution with Nanopore Measurement. (2023). In PMC.
• Cyclic Voltammetric Studies on Ethoxylation of Benzyl Alcohol. (n.d.). Chemical Science Review and Letters.
• 4-Methoxy-alpha-toluenethiol. (2024). In ChemBK.
• Methoxy 13 C NMR Chemical Shift as a Molecular Descriptor in the Structural Analysis of Flavonoids and Other Phenolic Compounds. (n.d.).
• Supporting Information. (n.d.). The Royal Society of Chemistry.

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A Literature Review and Comparative Analysis of Synthetic Routes for (2-Fluoro-4-methoxyphenyl)methanethiol

Abstract

(2-Fluoro-4-methoxyphenyl)methanethiol is a highly functionalized aromatic thiol that serves as a critical building block in medicinal chemistry and materials science. Its unique substitution pattern, featuring a fluorine atom ortho to the methoxy group, imparts specific electronic and conformational properties that are of significant interest in the design of novel bioactive molecules and functional materials. This guide provides a comprehensive review and comparison of the most plausible synthetic routes to this target compound. We will delve into the mechanistic underpinnings of each pathway, provide detailed experimental protocols based on established literature, and present a comparative analysis to guide researchers in selecting the most efficient and practical approach for their laboratory needs.

Retrosynthetic Analysis

A retrosynthetic analysis of the target molecule, (2-Fluoro-4-methoxyphenyl)methanethiol, reveals two primary logical disconnections. These form the basis of the two synthetic strategies discussed in this guide. The most direct approach involves the formation of the C-S bond via nucleophilic substitution, identifying a benzyl halide as the key precursor. A second, more circuitous route considers the formation of the corresponding thiophenol followed by carbon homologation.

Caption: Retrosynthetic analysis of (2-Fluoro-4-methoxyphenyl)methanethiol.

Route A: Thiolation of a Benzyl Halide Precursor

This route is the most direct and widely applicable method for synthesizing benzyl mercaptans. It relies on the synthesis of an electrophilic benzyl halide, followed by an S-nucleophilic substitution (SN2) reaction to introduce the thiol functionality.

Rationale and Mechanism

The core of this strategy is the high reactivity of benzyl halides towards nucleophilic substitution. The benzylic carbon is activated, facilitating displacement of the halide by a sulfur nucleophile. The choice of the sulfur source is critical to maximize yield and minimize side reactions, such as the formation of the corresponding disulfide. Using thiourea as the sulfur nucleophile is a classic and robust method that proceeds via a stable isothiouronium salt intermediate, which is then hydrolyzed under basic conditions to yield the desired thiol. This two-step, one-pot procedure effectively prevents the over-alkylation and oxidation often seen with other sulfur nucleophiles like sodium hydrosulfide.

Step 1: Synthesis of 1-(Bromomethyl)-2-fluoro-4-methoxybenzene

The critical precursor for Route A is the corresponding benzyl bromide. This can be efficiently synthesized from commercially available 3-fluoroanisole through a two-step process involving Friedel-Crafts acylation and subsequent reduction and bromination, or more directly from 2-fluoro-4-methoxytoluene.

Workflow for Route A

Caption: Workflow for the synthesis via the benzyl halide route (Route A).

Step 2: Conversion of Benzyl Halide to Thiol

Detailed Experimental Protocol (Adapted from literature procedures[1])

Materials:

• 1-(Bromomethyl)-2-fluoro-4-methoxybenzene (1 equivalent)

• Thiourea (1.2 equivalents)

• Ethanol

• Sodium Hydroxide (NaOH) (3 equivalents)

• Water

• Hydrochloric Acid (HCl) (for neutralization)

• Diethyl ether (for extraction)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Isothiouronium Salt Formation: A microwave vial (or a round-bottom flask fitted with a condenser) is charged with 1-(bromomethyl)-2-fluoro-4-methoxybenzene (1 eq.), thiourea (1.2 eq.), and ethanol. The mixture is heated to reflux (or irradiated in a microwave reactor at 140 °C) for 30 minutes until the starting halide is consumed (monitored by TLC).

• Hydrolysis: After cooling, a solution of NaOH (3 eq.) in water is added to the reaction mixture. The solution is then heated to reflux for an additional 10-30 minutes to hydrolyze the isothiouronium salt.

• Work-up: The reaction mixture is cooled to room temperature and neutralized by the careful addition of aqueous HCl until the pH is approximately 7.

• Extraction: The product is extracted with diethyl ether (3x volumes).

• Purification: The combined organic layers are washed with water, dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure to yield the crude (2-Fluoro-4-methoxyphenyl)methanethiol. Further purification can be achieved by vacuum distillation or column chromatography if necessary.

Advantages and Disadvantages

• Advantages: High-yielding, reliable, utilizes common reagents, and the thiourea method minimizes disulfide by-product formation.

• Disadvantages: Requires the synthesis of the benzyl halide precursor, which may involve multiple steps depending on the starting material. Benzyl halides can be lachrymatory.

Route B: Reduction of 2-Fluoro-4-methoxybenzenesulfonyl Chloride

An alternative strategy involves the synthesis of the corresponding thiophenol, 2-fluoro-4-methoxythiophenol, followed by a theoretical homologation step to introduce the required methylene group. While the reduction of sulfonyl chlorides to thiophenols is a well-established transformation, the subsequent one-carbon insertion is non-trivial.

Rationale and Mechanism

This approach leverages the commercial availability of substituted benzenesulfonyl chlorides[2]. The reduction of the sulfonyl chloride to a thiol can be achieved with strong reducing agents like zinc dust in an acidic medium or lithium aluminum hydride (LiAlH₄). A Chinese patent describes a similar reduction of substituted benzenesulfonamides using potassium formate. This method produces the thiophenol, not the target methanethiol.

Sources

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• 2. fluorochem.co.uk [fluorochem.co.uk]